Cas no 2172159-10-1 (2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide)

• Product Name: 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide
• CAS No: 2172159-10-1
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 6110803
• PubChem ID: 165787045
• Update Time: 2025-05-19

2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide
• EN300-1597361
• 2172159-10-1

• Inchi： 1S/C12H22N4O/c1-3-5-6-8-16-11(7-4-2)10(14-15-16)9-12(13)17/h3-9H2,1-2H3,(H2,13,17)
• InChI Key： YNQDFPDFPGZTIF-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(CCC)N(CCCCC)N=N1)N

Computed Properties

• Exact Mass: 238.17936134g/mol
• Monoisotopic Mass: 238.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide

Introduction to 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide (CAS No. 2172159-10-1)

2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2172159-10-1, represents a unique structural motif characterized by the presence of a triazolyl moiety linked to an acetamide functional group. The pentyl and propyl substituents appended to the triazole ring introduce a degree of lipophilicity, making this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide combines elements that are frequently employed in the design of bioactive molecules. The triazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its incorporation into this compound suggests potential therapeutic applications, particularly in the modulation of inflammatory pathways and other physiological processes where triazole-based scaffolds have demonstrated efficacy.

The acetamide group at the other end of the molecule further enhances its pharmacological relevance. Acetamides are commonly found in active pharmaceutical ingredients (APIs) due to their stability and their ability to engage in hydrogen bonding interactions within biological systems. This dual functionality—combining a triazolyl scaffold with an acetamide moiety—makes 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the pentyl and propyl substituents may enhance binding affinity by optimizing hydrophobic interactions with target proteins. Furthermore, the rigid nature of the triazole ring can facilitate precise alignment with biological sites, improving overall efficacy.

In the realm of synthetic organic chemistry, the preparation of 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide presents an intriguing challenge. The synthesis typically involves multi-step reactions, including cycloaddition reactions between azides and alkynes to form the triazole ring, followed by nucleophilic substitution or condensation reactions to introduce the acetamide functionality. The use of modern catalytic systems has streamlined these processes, allowing for higher yields and improved scalability.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit properties relevant to anti-inflammatory and immunomodulatory therapies. The combination of lipophilic substituents and polar functional groups positions it as a candidate for modulating signaling pathways involving both hydrophobic and hydrophilic domains within cells. This dual capability is particularly valuable in complex diseases where multiple targets are involved.

One notable aspect of 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide is its potential as a scaffold for structure-based drug design. By leveraging high-throughput screening (HTS) technologies combined with computational modeling, researchers can rapidly assess its interactions with various biological targets. This approach has been instrumental in identifying lead compounds for further optimization. The structural flexibility offered by the pentyl and propyl chains allows for fine-tuning of physicochemical properties such as solubility and metabolic stability.

The role of heterocyclic compounds like triazoles in modern drug discovery cannot be overstated. They are integral components of numerous FDA-approved drugs due to their ability to modulate biological processes effectively. The specific arrangement of atoms in 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetamide may contribute to unique interactions with biological targets that distinguish it from other analogs.

From a regulatory perspective, compounds like 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-y acetamide) must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies focus on assessing toxicity profiles, pharmacokinetic behavior (absorption, distribution, metabolism, excretion), and potential side effects. These studies are critical in determining whether a compound progresses from laboratory research to human testing.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that enable the construction of complex molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by providing efficient routes to otherwise challenging structures.

In conclusion, 2-( 1 - pent yl - 5 - prop y l - 1 H - 1 , 2 , 3 - t riaz ol - 4 - y l ) ac eta m ide (CAS No . 2172159 - 10 - 1 ) represents an exciting development in pharmaceutical chemistry . Its unique structural features , combined with promising preclinical data , make it a valuable asset in ongoing drug discovery efforts . As research continues , further insights into its mechanism of action and potential therapeutic applications will undoubtedly emerge . p >